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Introduction

Lignoceroyl-lysophosphatidylcholine (24:0 Lyso PC) is a key biomarker for several peroxisomal
disorders, most notably X-linked adrenoleukodystrophy (X-ALD).[1][2][3] Its quantification in
biological matrices such as plasma and dried blood spots (DBS) is crucial for disease
diagnosis, newborn screening, and monitoring therapeutic interventions. This application note
provides a detailed protocol for the sensitive and specific quantification of 24:0 Lyso PC using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful analytical
technique for this purpose.[2][4]

Signaling Pathway and Biomarker Relevance

In X-ALD, a genetic defect impairs the function of a peroxisomal transporter, leading to the
accumulation of very long-chain fatty acids (VLCFAS), including lignoceric acid (24:0). This
accumulation disrupts cellular function and leads to the formation of 24:0 Lyso PC. Therefore,
elevated levels of 24:0 Lyso PC in circulation serve as a direct indicator of the underlying
metabolic dysfunction.
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Simplified Pathway of 24:0 Lyso PC in X-ALD
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LC-MS/MS Workflow for 24:0 Lyso PC Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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